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Compound of Interest

Compound Name: PF-06447475

Cat. No.: B612100

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of PF-
06447475, a potent and selective LRRK2 kinase inhibitor, using dimethyl sulfoxide (DMSO) as
the solvent. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of
experimental results.

Introduction to PF-06447475

PF-06447475 is a small molecule inhibitor of Leucine-rich repeat kinase 2 (LRRK2), a key
target in neurodegenerative diseases, particularly Parkinson's disease.[1][2] Accurate
preparation of stock solutions is the first critical step in in vitro and in vivo studies investigating
its biological effects. DMSO is the recommended solvent for initial stock solution preparation
due to the compound's high solubility in it.[1][3][4]

Chemical Properties and Solubility

A summary of the key chemical properties of PF-06447475 is presented in the table below. This
information is essential for accurate calculations and solution preparation.
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Property Value
Molecular Weight 305.33 g/mol [1][3]
Appearance Solid powder[2][3]

=>15.25 mg/mL[3], with some sources indicating
o solubility as high as 61 mg/mL (199.78 mM)[1].
Solubility in DMSO ) ]
For practical purposes, preparing stock

solutions up to 50 mM is readily achievable.

Storage (Solid) Store at -20°C for long-term stability.[2][3]

Aliguot and store at -80°C for up to 6 months or
Storage (in DMSO) at -20°C for shorter periods.[5] Avoid repeated
freeze-thaw cycles.[6][7]

Experimental Protocol: Preparing a 10 mM Stock

Solution
This protocol details the steps to prepare a 10 mM stock solution of PF-06447475 in DMSO.

Materials:

o PF-06447475 powder

e Anhydrous/molecular sieve-dried DMSO
e Microcentrifuge tubes or vials

o Calibrated micropipettes

» Vortex mixer

e Optional: Sonicator

Procedure:
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e Pre-handling of Compound: Before opening, briefly centrifuge the vial containing the PF-
06447475 powder to ensure all the solid is at the bottom.

» Weighing the Compound: Accurately weigh out a desired amount of PF-06447475. For
example, to prepare 1 mL of a 10 mM stock solution, you will need 3.05 mg of the
compound.

o Calculation:
» Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.01 mol/L x 305.33 g/mol = 0.00305 g = 3.05 mg

e Adding DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed PF-06447475. To prepare a 10 mM stock solution with 3.05 mg of the compound,
add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely
dissolved. If necessary, brief sonication in a water bath can aid in dissolution.[4] Visually
inspect the solution to ensure no solid particles remain.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes. Store the aliquots at -80°C for long-term storage.

. . Mass of PF-06447475 for 1 mL of DMSO
Desired Stock Concentration (mM)

(mg)
1 0.305
5 1.527
10 3.053
20 6.107
50 15.267
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Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway in which PF-06447475 acts.
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Experimental Workflow for PF-06447475 Stock Solution Preparation

Preparation Steps

Weigh PF-06447475 Powder

i

Add Anhydrous DMSO

'

Vortex/Sonicate to Dissolve

Aliguot into Single-Use Tubes

i

Store at -80°C
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Simplified LRRK2 Signaling Pathway and Inhibition by PF-06447475
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. apexbt.com [apexbt.com]

o 4. file.medchemexpress.eu [file.medchemexpress.eu]

e 5. PF-06447475 Datasheet DC Chemicals [dcchemicals.com]
e 6. medchemexpress.cn [medchemexpress.cn]

o 7. file.selleckchem.com [file.selleckchem.com]

 To cite this document: BenchChem. [Preparing PF-06447475 Stock Solutions in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612100#how-to-prepare-pf-06447475-stock-
solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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